Cas no 52122-72-2 (Ethanone, 1-[4-(dodecyloxy)-2-hydroxyphenyl]-)

• Product name: Ethanone, 1-[4-(dodecyloxy)-2-hydroxyphenyl]-
• CAS No: 52122-72-2
• MF: C₂₀H₃₂O₃
• MW: 320.46628
• CID: 360547
• PubChem ID: 592448

Ethanone, 1-[4-(dodecyloxy)-2-hydroxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(dodecyloxy)-2-hydroxyphenyl]-
• 1-(4-dodecoxy-2-hydroxyphenyl)ethanone
• DTXSID90343817
• 1-(4-Dodecyloxy-2-hydroxy-phenyl)-ethanone
• TUXDQGNVTATORJ-UHFFFAOYSA-N
• 52122-72-2

• Inchi： InChI=1S/C20H32O3/c1-3-4-5-6-7-8-9-10-11-12-15-23-18-13-14-19(17(2)21)20(22)16-18/h13-14,16,22H,3-12,15H2,1-2H3
• InChI Key： TUXDQGNVTATORJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC1=CC=C(C(=O)C)C(O)=C1

Computed Properties

• Exact Mass: 320.23526
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53